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Introduction

The rapid advancement of perovskite solar cells (PSCs) has positioned them as a frontrunner

in next-generation photovoltaic technologies. However, the inclusion of toxic lead in the

highest-performing perovskite materials raises environmental and health concerns, hindering

their large-scale commercialization. Tin-based perovskites have emerged as the most

promising lead-free alternatives, owing to tin's similar electronic configuration to lead and the

favorable optoelectronic properties of tin-halide perovskites.[1][2] Tin(II) bromide (SnBr₂) is a

key precursor for synthesizing a range of tin-based perovskite absorbers, including pure

bromide and mixed-halide (Br/I) compositions, which offer tunable bandgaps and improved

stability.

A critical challenge in the fabrication of tin-based PSCs is the propensity for the Sn²⁺ cation to

oxidize to Sn⁴⁺.[1] This oxidation creates defects within the perovskite crystal lattice, acting as

recombination centers for charge carriers and leading to poor device performance and

instability. Therefore, protocols for fabricating SnBr₂-based perovskites must incorporate

strategies to mitigate this oxidation, such as the use of reducing agents or additives.

These application notes provide a comprehensive overview and detailed protocols for the

fabrication and characterization of lead-free perovskite solar cells using tin(II) bromide as a

primary precursor.
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Key Considerations for Tin(II) Bromide Based
Perovskites

Precursor Purity: High-purity tin(II) bromide is essential for achieving high-quality perovskite

films. Impurities can act as nucleation sites for defects and hinder crystallisation.

Solvent Engineering: The choice of solvent for the precursor ink is critical for controlling the

crystallization kinetics of the perovskite film. Common solvents include N,N-

dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). The ratio of these solvents can

be tuned to optimize film morphology.

Additive Manufacturing: Additives play a crucial role in improving the quality and stability of

tin-based perovskite films. Tin(II) fluoride (SnF₂) is a widely used additive that is believed to

reduce Sn⁴⁺ content and passivate defects.[2] Other additives, such as hypophosphorous

acid, have also been shown to inhibit oxidation.[2]

Atmosphere Control: The fabrication of tin-based perovskite solar cells is typically performed

in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize the oxidation of Sn²⁺.

Device Architecture: The inverted (p-i-n) device architecture is commonly employed for tin-

based PSCs, as it has been shown to yield higher efficiencies and better stability compared

to the conventional (n-i-p) structure.

Experimental Workflow Overview
The general workflow for fabricating a tin(II) bromide-based perovskite solar cell involves

several key stages, from substrate preparation to device characterization.
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General workflow for perovskite solar cell fabrication.

Experimental Protocols
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Protocol 1: Fabrication of Mixed-Halide
(MA₁₋ᵧFAᵧSnI₃₋ₓBrₓ) Perovskite Solar Cells
This protocol is adapted from a study on mixed-cation, mixed-halide tin-based perovskites and

outlines the fabrication of a solar cell with an inverted p-i-n architecture.[3]

1. Substrate Preparation

Clean fluorine-doped tin oxide (FTO) coated glass substrates by sequential ultrasonication in

detergent, deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 15 minutes immediately before use.

2. Hole Transport Layer (HTL) Deposition

Prepare a PEDOT:PSS solution by filtering it through a 0.45 µm PVDF filter.

Spin-coat the PEDOT:PSS solution onto the FTO substrates at 4000 rpm for 30 seconds.

Anneal the substrates at 150°C for 10 minutes in air.

Transfer the substrates into a nitrogen-filled glovebox.

3. Perovskite Precursor Solution Preparation

Prepare a stock solution for a target composition, for example, MA₀.₅FA₀.₅SnI₂.₅Br₀.₅.

The precursor solution should have a concentration of approximately 35% by weight.[3]

Dissolve stoichiometric amounts of formamidinium iodide (FAI), methylammonium bromide

(MABr), tin(II) iodide (SnI₂), and tin(II) bromide (SnBr₂) in a solvent mixture of N,N-

dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) with a 4:1 mass ratio.[3]

Add an excess of SnF₂ (e.g., 10 mol%) to the precursor solution to inhibit Sn²⁺ oxidation.
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Stir the solution with a magnetic stirrer for at least 1 hour at 70°C in a nitrogen-filled

glovebox.[3]

4. Perovskite Film Deposition

Deposit the perovskite precursor solution onto the PEDOT:PSS layer via a one-step spin-

coating process.

Spin-coat at 1000 rpm for 10 seconds, followed by 5000 rpm for 30 seconds.

During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning

substrate approximately 15 seconds before the end of the program.

Anneal the films at 100°C for 10 minutes.

5. Electron Transport Layer (ETL) and Electrode Deposition

Deposit a C₆₀ (buckminsterfullerene) layer (20 nm) onto the perovskite film by thermal

evaporation.

Deposit a bathocuproine (BCP) layer (6 nm) on top of the C₆₀ layer by thermal evaporation.

Finally, thermally evaporate a silver (Ag) or gold (Au) top electrode (100 nm) through a

shadow mask to define the active area of the device.
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Fabrication process for an inverted p-i-n perovskite solar cell.

Data Presentation
Table 1: Precursor Solution Compositions for Mixed-
Halide Tin Perovskites
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Perovskite
Composition

Cation
Precursors

Anion
Precursors

Solvent
System (v/v)

Additive
(mol%)

FASnI₃
Formamidinium

Iodide (FAI)

Tin(II) Iodide

(SnI₂)

DMF:DMSO

(4:1)
SnF₂ (10%)

FASnBr₃
Formamidinium

Bromide (FABr)

Tin(II) Bromide

(SnBr₂)

DMF:DMSO

(4:1)
SnF₂ (10%)

MA₀.₅FA₀.₅SnI₂.₅

Br₀.₅

Methylammoniu

m Bromide

(MABr), FAI

SnI₂, SnBr₂
DMF:DMSO

(4:1)
SnF₂ (10%)

MASnIBr₂

Methylammoniu

m Iodide (MAI),

MABr

SnI₂, SnBr₂
DMF:DMSO

(4:1)
SnF₂ (5-10%)

Table 2: Representative Device Performance of Tin-
Based Perovskite Solar Cells

Perovskit
e
Absorber

Device
Architect
ure

Vₒ꜀ (V)
Jₛ꜀
(mA/cm²)

FF (%) PCE (%)
Referenc
e

FA₀.₇₅MA₀.

₂₅SnI₃
Inverted 0.51 18.8 69 6.6 [4]

MASnIBr₂ Planar - - - 3.70 [5]

FASnI₃ Planar - - - >6.0 [6]

(EA) doped

FASnI₃
Inverted - - - >13 [7]

Note: Performance metrics can vary significantly based on the specific fabrication conditions,

measurement protocols, and the quality of the perovskite film.
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X-ray Diffraction (XRD): To confirm the formation of the desired perovskite crystal structure

and assess the film's crystallinity and orientation.

Scanning Electron Microscopy (SEM): To visualize the surface morphology and cross-section

of the perovskite film, providing information on grain size, compactness, and thickness.

Optoelectronic Properties

UV-Visible Spectroscopy: To determine the absorption spectrum of the perovskite film and

estimate its bandgap.

Photoluminescence (PL) Spectroscopy: To evaluate the radiative recombination properties of

the film. A higher PL intensity and longer carrier lifetime are generally indicative of a lower

defect density.

Device Performance Evaluation

Current Density-Voltage (J-V) Measurement: To determine the key performance parameters

of the solar cell: open-circuit voltage (Vₒ꜀), short-circuit current density (Jₛ꜀), fill factor (FF),

and power conversion efficiency (PCE).

External Quantum Efficiency (EQE): To measure the ratio of collected charge carriers to

incident photons at each wavelength. Integrating the EQE spectrum should provide a

calculated Jₛ꜀ that is consistent with the value obtained from the J-V measurement.
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The oxidation pathway of Sn²⁺ and the role of additives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11112552/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11112552/
https://www.nanoaxisllc.com/shop/fm-3b-t3573-tin-ii-bromide-for-perovskite-precursor-24892
https://www.benchchem.com/product/b160491#using-tin-ii-bromide-as-a-precursor-for-lead-free-perovskite-solar-cells
https://www.benchchem.com/product/b160491#using-tin-ii-bromide-as-a-precursor-for-lead-free-perovskite-solar-cells
https://www.benchchem.com/product/b160491#using-tin-ii-bromide-as-a-precursor-for-lead-free-perovskite-solar-cells
https://www.benchchem.com/product/b160491#using-tin-ii-bromide-as-a-precursor-for-lead-free-perovskite-solar-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

